Cas no 915-30-0 (diphenoxylate)

diphenoxylate Properties

Names and Identifiers

• diphenoxylate
• Diphenoxylate HCl
• ethyl 1-(3-cyano-3,3-diphenylpropyl)-4-phenylpiperidine-4-carboxylate
• DiphenoxyleteHCl
• Diphenoxyletehydrochloride
• UNII-73312P173G
• 915-30-0
• HYPPXZBJBPSRLK-UHFFFAOYSA-N
• Ethyl 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-4-piperidinecarboxylate #
• IDS-ND-016
• AB00698456-07
• Ethyl 1-(3-cyano-3,3-diphenylpropyl)-4-phenylisonipecotate
• 4-ethoxycarbonyl-alpha,alpha,4-triphenyl-1-piperidinebutyronitrile
• Difenossilato
• 1-(3-Cyano-3,3-diphenylpropyl)-4-phenyl-isonipecotic acid ethyl ester
• Q416431
• C07872
• NIH 7562
• 4-Piperidinecarboxylic acid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, ethyl ester
• co-phenotrope
• DIPHENOXYLATE [MI]
• DIPHENOXYLATE [WHO-DD]
• DEA No. 9170
• Difenoxilato
• CHEBI:4639
• Lomotil
• DIPHENOXYLATE [HSDB]
• DIPHENOXYLATE [VANDF]
• 1-(3-Cyano-3,3-diphenylpropyl)-4-phenyl-4-piperidinecarboxylic acid ethyl ester
• DB01081
• DIPHENOXYLATE [INN]
• L001046
• Diphenoxalate
• 5-22-02-00487 (Beilstein Handbook Reference)
• DTXSID8022951
• Diphenoxylatum [Latin]
• NCGC00167963-02
• Diphenoxylate; Diphenoxylate hydrochloride; Ethyl 1-(3-cyano-3,3-diphenylpropyl)-4-phenylpiperidine-4-carboxylate
• NS00002103
• D07861
• R-1132
• Difenoxilato [Spanish]
• Isonipecotic acid, 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-, ethyl ester
• Diphenoxylate (INN)
• 73312P173G
• Ethyl-1-(3-cyano-3,3-diphenylpropyl)-4-phenylisonipecotate
• HSDB 3067
• AKOS005065925
• Diphenoxylatum
• Difenoxilato [INN-Spanish]
• Difenossilato [DCIT]
• Diphenoxylatum [INN-Latin]
• Ethyl 1-(3-cyano-3,3-diphenylpropyl)-4-phenyl-4-piperidinecarboxylate
• Diphenoxylate [INN:BAN]
• 2,2-Diphenyl-4-(4-carbethoxy-4-phenylpiperidino)butyronitrile
• 1-(3-CYANO-3,3-DIPHENYLPROPYL)-4-PHENYLPIPERIDINE-4-CARBOXYLIC ACID ETHYL ESTER
• NCGC00167963-01
• GTPL7164
• BDBM50401672
• SCHEMBL42940
• CHEMBL1201294
• EINECS 213-020-1
• BRN 0503374
• +Expand

• InChIKey： HYPPXZBJBPSRLK-UHFFFAOYSA-N
• Inchi： 1S/C30H32N2O2/c1-2-34-28(33)29(25-12-6-3-7-13-25)18-21-32(22-19-29)23-20-30(24-31,26-14-8-4-9-15-26)27-16-10-5-11-17-27/h3-17H,2,18-23H2,1H3
• SMILES： CCOC(=O)C1(CCN(CC1)CCC(C#N)(C2=CC=CC=C2)C3=CC=CC=C3)C4=CC=CC=C4

Computed Properties

• Exact Mass: 452.24600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 9
• Monoisotopic Mass: 452.246378268g/mol
• Heavy Atom Count: 34
• Complexity: 666
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.7
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• LogP: 5.42118
• PSA: 53.33000